![molecular formula C10H20N2O2 B6209031 tert-butyl N-[(1S)-2-amino-1-cyclopropylethyl]carbamate CAS No. 1374970-04-3](/img/no-structure.png)
tert-butyl N-[(1S)-2-amino-1-cyclopropylethyl]carbamate
Overview
Description
Scientific Research Applications
Synthesis of N-Boc-protected Anilines
It is used in the palladium-catalyzed synthesis of N-Boc-protected anilines . This process is crucial in the production of a variety of pharmaceuticals and other organic compounds.
Synthesis of Tetrasubstituted Pyrroles
The compound is used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position . Pyrroles are important in the field of medicinal chemistry due to their presence in many natural products and pharmaceuticals.
Cross-Coupling Reactions
The compound is used in palladium-catalyzed cross-coupling reactions . These reactions are a powerful tool for creating carbon-carbon bonds, which are fundamental in the synthesis of many chemical compounds.
Mechanism of Action
Target of Action
Similar compounds, such as tert-butyl carbamate, have been used in the synthesis of n-boc-protected anilines , suggesting that it may interact with amines or amine-containing compounds.
Mode of Action
Carbamates, including this compound, can undergo various chemical reactions. They can be formed in situ and subsequently react with substituted phenols.
Pharmacokinetics
It’s known that the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°c . These factors may influence its bioavailability.
Action Environment
Environmental factors can influence the action, efficacy, and stability of tert-butyl N-[(1S)-2-amino-1-cyclopropylethyl]carbamate. For instance, exposure to light and moisture, as well as temperature variations, can affect the stability of the compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(1S)-2-amino-1-cyclopropylethyl]carbamate involves the protection of the amine group, followed by the addition of tert-butyl carbamate and deprotection of the amine group. The cyclopropyl group is introduced through a stereoselective reduction of a cyclopropyl ketone intermediate.", "Starting Materials": [ "Cyclopropyl ketone", "Sodium borohydride", "N-Boc-protected amino alcohol", "Tert-butyl chloroformate", "Triethylamine", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Sodium sulfate", "Magnesium sulfate", "Petroleum ether" ], "Reaction": [ "Reduction of cyclopropyl ketone with sodium borohydride to form cyclopropyl alcohol", "Protection of the amine group of N-Boc-protected amino alcohol with tert-butyl chloroformate and triethylamine to form N-Boc-protected tert-butyl carbamate", "Addition of N-Boc-protected tert-butyl carbamate to cyclopropyl alcohol in the presence of methanol and hydrochloric acid to form tert-butyl N-[(1S)-2-amino-1-cyclopropylethyl]carbamate", "Deprotection of the amine group of tert-butyl N-[(1S)-2-amino-1-cyclopropylethyl]carbamate with sodium bicarbonate and ethyl acetate to form the final product", "Purification of the final product with sodium sulfate, magnesium sulfate, and petroleum ether" ] } | |
CAS RN |
1374970-04-3 |
Product Name |
tert-butyl N-[(1S)-2-amino-1-cyclopropylethyl]carbamate |
Molecular Formula |
C10H20N2O2 |
Molecular Weight |
200.3 |
Purity |
95 |
Origin of Product |
United States |
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